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Thenylchlor: Core Chemical and Efficacy Profile

Thenylchlor is a selective, systemic chloroacetanilide herbicide used for pre-emergence control of annual

grasses and broadleaf weeds, primarily in rice and other upland crops [1] [2].

The table below summarizes its key properties and activity data:

Property Category
Specific
Parameter

Value / Description Notes / Source

Chemical Identity IUPAC Name 2-chloro-N-(2,6-dimethylphenyl)-N-

[(3-methoxythiophen-2-
yl)methyl]acetamide

[1] [3]

CAS No. 96491-05-3 [1]

Molecular

Formula

C₁₆H₁₈ClNO₂S [1]

Molecular Weight 323.84 g/mol [1]
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Property Category
Specific
Parameter

Value / Description Notes / Source

Physicochemical
Properties

Physical State White solid [1] [2]

Melting Point 72-74 °C [1] [2]

Water Solubility
(20°C)

11 mg/L (11 ppm) [1]

Octanol-Water
Partition Coeff.

(Log P)

3.53 Indicates high
hydrophobicity [1]

Herbicidal Activity Pesticide Type Herbicide Selective [1]

Mode of Action Inhibitor of very long-chain fatty
acids (VLCFAs)

HRAC Group K3 /
WSSA Group 15 [1]

Application Pre-emergence or early post-
emergence

[2]

Efficacy & Activity Absorbed through roots; inhibits
cell division

[1]

Example Pests
Controlled

Barnyardgrass, Foxtails,
Goosegrass, Crabgrass

[1]

Typical
Application Rate

(Rice)

200 - 270 g active ingredient per
hectare

[2]

Environmental Fate Soil DT₅₀

(Typical)

14 days Classified as non-

persistent [1]

Soil Mobility (Koc) 480 - 2846 Slightly mobile to

immobile [1] [2]
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Mode of Action: Inhibition of Very Long-Chain Fatty
Acid (VLCFA) Synthesis

Thenylchlor belongs to the HRAC Group K3 (WSSA Group 15) and functions as an inhibitor of very long-

chain fatty acid (VLCFA) synthesis [1]. The herbicidal effect occurs through the following sequence:

Thenylchlor Application
(Soil applied, pre-emergence)

Uptake by Germinating Weeds
(Absorbed through roots and shoots)

Inhibition of VLCFA Synthesis
(Key enzymes in elongase complex)

Disruption of Cell Membrane Integrity

Inhibition of Cell Division

Suppression of Shoot & Root Growth

Weed Seedling Death
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This biochemical pathway leads to the failure of weed seedling emergence and growth. In field trials,

Thenylchlor has demonstrated activity equal to or greater than another chloroacetanilide herbicide,

pretilachlor, but at lower application rates [2].

Application and Selectivity in Crops

Thenylchlor is suitable for pre-emergence or early post-emergence application, providing residual activity

that can last up to 30 days under cool conditions [2].

Primary Crop Use: Primarily used in paddy rice, where optimum activity is achieved with a paddy

water depth of about 3 cm [1] [2].
Crop Selectivity: The herbicide has shown good selectivity in several crops. Research indicates no

injury to rice crops at up to three times the normal field rate, and good tolerance has been observed
in legumes, spinach, cotton, and sunflowers following pre-emergence treatment [2].

Toxicological and Ecotoxicological Profile

The following table summarizes the known safety data for Thenylchlor:

Organism / Aspect Test Result Implication

Mammals (Rat) Acute Oral LD₅₀ > 5000 mg/kg Low acute toxicity [1] [2]

Mammals (Rat) Acute Percutaneous LD₅₀ > 2000 mg/kg Low dermal absorption [2]

Birds (Bobwhite Quail) Acute Oral LD₅₀ > 2000 mg/kg Moderate safety [1] [2]

Earthworms 14-day LC₅₀ > 1000 mg/kg Moderate safety [1]

Fish (Carp) 48-hour LC₅₀ 0.76 mg/L Highly toxic to fish [2]

Bees 96-hour LD₅₀ > 100 μg/bee Low toxicity to bees [2]

Research Gaps and Comparative Context
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It is important to note that detailed experimental protocols for key experiments, such as specific bioassay

methods, soil column leaching studies, or metabolic fate in resistant crops, were not available in the searched

literature.

Furthermore, as of the last update in the primary database (2019), Thenylchlor was not approved under EC

Regulation 1107/2009 for use in the European Union [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thenylchlor pre-emergence control annual grasses]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b570348#thenylchlor-pre-

emergence-control-annual-grasses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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